Cas no 881691-13-0 (2'-(4-Ethoxyphenyl)-5-(4-methylpiperazin-1-yl)-1H,1'H-2,5'-bibenzodimidazole trihydrochloride trihydrate)

• Product Name: 2'-(4-Ethoxyphenyl)-5-(4-methylpiperazin-1-yl)-1H,1'H-2,5'-bibenzodimidazole trihydrochloride trihydrate
• CAS No: 881691-13-0
• MF: C₂₇H₃₁ClN₆O₂
• MW: 507.027044534683
• CID: 6593983
• PubChem ID: 9960616
• Update Time: 2024-10-26

2'-(4-Ethoxyphenyl)-5-(4-methylpiperazin-1-yl)-1H,1'H-2,5'-bibenzodimidazole trihydrochloride trihydrate Chemical and Physical Properties

Names and Identifiers

• 2'-(4-Ethoxyphenyl)-5-(4-methylpiperazin-1-yl)-1H,1'H-2,5'-bibenzodimidazole trihydrochloride trihydrate
• 2,5'-Bi-1H-benzimidazole, 2'-(4-ethoxyphenyl)-5-(4-methyl-1-piperazinyl)-, trihydrochloride, trihydrate (9CI)
• 2'-(4-Ethoxyphenyl)-5-(4-methylpiperazin-1-yl)-1H,1'H-2,5'-bibenzo[d]imidazole trihydrochloride trihydrate
• 2-(4-ethoxyphenyl)-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazole;trihydrate;trihydrochloride
• 881691-13-0
• 2'-(4-Ethoxyphenyl)-5-(4-methyl-1-piperazinyl)-2,5'-bi-1H-benzimidazole trihydrochloride
• Bisbenzimide
• MFCD00012678
• J-100039
• 2'-[4-ethoxyphenyl]-5-[4-methyl-1-piperazinyl]-2,5'-bi-1h-benzimidazole trihydrochloride trihydrate
• 2'-(4'-Ethoxyphenyl)-5-(4-methylpiperazin-1-yl)-2,5'-bis-1H-benzimidazole trihydrochloride trihydrate

• Inchi： 1S/C27H28N6O.ClH.H2O/c1-3-34-21-8-4-18(5-9-21)26-28-22-10-6-19(16-24(22)30-26)27-29-23-11-7-20(17-25(23)31-27)33-14-12-32(2)13-15-33;;/h4-11,16-17H,3,12-15H2,1-2H3,(H,28,30)(H,29,31);1H;1H2
• InChI Key： ZUOPMJBKMZADSJ-UHFFFAOYSA-N
• SMILES： CN1CCN(C2=CC=C3N=C(C4=CC=C5N=C(C6C=CC(OCC)=CC=6)NC5=C4)NC3=C2)CC1.Cl.O

Computed Properties

• Exact Mass: 614.194187g/mol
• Monoisotopic Mass: 614.194187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles